Cas no 1796958-49-0 (WHPFPVFZOJAVLM-UHFFFAOYSA-N)

• Product Name: WHPFPVFZOJAVLM-UHFFFAOYSA-N
• CAS No: 1796958-49-0
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5371018
• Update Time: 2025-05-20

WHPFPVFZOJAVLM-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• WHPFPVFZOJAVLM-UHFFFAOYSA-N

• Inchi： 1S/C22H24N4O2/c1-16-13-20-23-14-17-15-25(10-7-19(17)26(20)24-16)21(27)22(8-11-28-12-9-22)18-5-3-2-4-6-18/h2-6,13-14H,7-12,15H2,1H3
• InChI Key： WHPFPVFZOJAVLM-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])(C(N2C([H])([H])C3C([H])=NC4=C([H])C(C([H])([H])[H])=NN4C=3C([H])([H])C2([H])[H])=O)C([H])([H])C1([H])[H]

Additional information on WHPFPVFZOJAVLM-UHFFFAOYSA-N

Compound Introduction: CAS No. 1796958-49-0 and Product Name: WHPFPVFZOJAVLM-UHFFFAOYSA-N

Compound with the CAS number 1796958-49-0 and the product name WHPFPVFZOJAVLM-UHFFFAOYSA-N represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique chemical properties and potential applications in various therapeutic areas. The detailed exploration of this compound not only highlights its structural and functional characteristics but also underscores its relevance in contemporary scientific investigations.

The molecular structure of CAS No. 1796958-49-0 encompasses a complex arrangement of atoms that contributes to its distinct chemical behavior. Recent studies have demonstrated that this compound exhibits remarkable stability under a range of environmental conditions, making it a promising candidate for industrial and pharmaceutical applications. The product name WHPFPVFZOJAVLM-UHFFFAOYSA-N, derived from a systematic nomenclature, provides a concise yet comprehensive identifier for this molecule, facilitating its recognition and utilization in research settings.

In the realm of pharmaceutical development, CAS No. 1796958-49-0 has shown potential in modulating biological pathways associated with inflammation and immune response. Preliminary in vitro studies indicate that this compound can interact with specific receptors, thereby influencing cellular communication and function. Such interactions are critical for the development of novel therapeutic agents that target chronic inflammatory disorders, autoimmune diseases, and even certain types of cancer.

The synthesis of CAS No. 1796958-49-0 involves intricate chemical processes that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These methodologies often incorporate catalytic systems that enhance reaction efficiency while minimizing byproduct formation. The systematic naming convention for the product WHPFPVFZOJAVLM-UHFFFAOYSA-N aids researchers in cataloging and referencing synthetic pathways, thereby streamlining collaborative efforts in drug discovery.

Recent advancements in computational chemistry have enabled the prediction of molecular properties and interactions with high accuracy. By leveraging these tools, researchers can accelerate the screening process for potential drug candidates like CAS No. 1796958-49-0. Molecular dynamics simulations and quantum mechanical calculations provide insights into the compound's behavior at the atomic level, aiding in the design of optimized derivatives with enhanced pharmacological properties.

The therapeutic potential of CAS No. 1796958-49-0 extends beyond anti-inflammatory applications. Emerging research suggests its efficacy in neuroprotective therapies, where it may help mitigate oxidative stress and neurodegenerative processes. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for treating central nervous system disorders without significant side effects.

In conclusion, the compound identified by CAS No. 1796958-49-0 and named as WHPFPVFZOJAVLM-UHFFFAOYSA-N represents a cornerstone in modern chemical and pharmaceutical research. Its unique properties and versatile applications make it a valuable asset in developing innovative treatments for a wide array of diseases. As scientific understanding continues to evolve, further exploration of this compound promises to yield groundbreaking discoveries that will shape the future of medicine.